[4-bromo-2-[(E)-[[2-[(4-fluorobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] benzoate

Specification

• Molecular Formula: C23H17BrFN3O4
• Molecular Weight: 498.3 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[[2-[(4-fluorobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] benzoate
• Standard InChI: InChI=1S/C23H17BrFN3O4/c24-18-8-11-20(32-23(31)16-4-2-1-3-5-16)17(12-18)13-27-28-21(29)14-26-22(30)15-6-9-19(25)10-7-15/h1-13H,14H2,(H,26,30)(H,28,29)/b27-13+
• Standard InChI Key: NYPFCWFKEUTKIV-UVHMKAGCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)CNC(=O)C3=CC=C(C=C3)F
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)CNC(=O)C3=CC=C(C=C3)F

Introduction

The compound [4-bromo-2-[(E)-[[2-[(4-fluorobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] benzoate is a complex organic molecule that incorporates several functional groups, including a bromo group, a fluorobenzoyl moiety, and a hydrazinylidene group. This compound is likely synthesized through a multi-step process involving the formation of hydrazones and subsequent reactions to introduce the benzoate group.

Synthesis Overview

The synthesis of such a compound typically involves several steps:

• Formation of the Hydrazine Derivative: This involves reacting a suitable aldehyde or ketone with hydrazine to form a hydrazone.

• Introduction of the Fluorobenzoyl Group: This could involve acylation of the hydrazone with 4-fluorobenzoyl chloride.

• Attachment of the Benzoate Group: This might involve esterification reactions.

Potential Applications

Compounds with similar structures are often explored for their biological activities, such as antimicrobial or anticancer properties. The presence of a bromo group and a fluorobenzoyl moiety could contribute to potential biological activity, as these groups are known to influence the pharmacokinetic and pharmacodynamic properties of drugs.

Research Findings and Future Directions

While specific research findings on this compound are not available, compounds with similar structures are often studied for their potential biological activities. Future research could focus on:

• Biological Activity Screening: Testing for antimicrobial or anticancer properties.

• Synthetic Optimization: Improving synthesis efficiency and yield.

• Structure-Activity Relationship (SAR) Studies: Modifying the structure to enhance biological activity.

Given the lack of specific information on this compound in the provided sources, further research would be necessary to fully understand its properties and potential applications.